2-(4-methoxyphenoxy)-N-(5-methyl-1,2-oxazol-3-yl)acetamide

• Molecular Formula: C13H14N2O4
• Molecular Weight: 262.26 g/mol
• IUPAC Name: 2-(4-methoxyphenoxy)-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C13H14N2O4/c1-9-7-12(15-19-9)14-13(16)8-18-11-5-3-10(17-2)4-6-11/h3-7H,8H2,1-2H3,(H,14,15,16)
• InChI Key: OUFWKWYCTIMIAW-UHFFFAOYSA-N
• SMILES: CC1=CC(=NO1)NC(=O)COC2=CC=C(C=C2)OC

Description

2-(4-methoxyphenoxy)-N-(5-methyl-1,2-oxazol-3-yl)acetamide, also known as MPOA, is a chemical compound that has been studied extensively in scientific research. This compound has been found to have potential applications in various fields, including medicine, agriculture, and industry.

Mechanism of Action

The mechanism of action of 2-(4-methoxyphenoxy)-N-(5-methyl-1,2-oxazol-3-yl)acetamide is not fully understood, but it is believed to act on the cyclooxygenase (COX) pathway, which is involved in the production of inflammatory mediators. 2-(4-methoxyphenoxy)-N-(5-methyl-1,2-oxazol-3-yl)acetamide has been found to inhibit the activity of COX-2, which is responsible for the production of prostaglandins that contribute to inflammation.
Biochemical and Physiological Effects:
2-(4-methoxyphenoxy)-N-(5-methyl-1,2-oxazol-3-yl)acetamide has been found to have anti-inflammatory effects in various in vitro and in vivo studies. It has been shown to inhibit the production of inflammatory mediators such as prostaglandins and cytokines. 2-(4-methoxyphenoxy)-N-(5-methyl-1,2-oxazol-3-yl)acetamide has also been found to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-methoxyphenoxy)-N-(5-methyl-1,2-oxazol-3-yl)acetamide in lab experiments is its high purity, which can be achieved through the optimized synthesis method. However, one limitation is that 2-(4-methoxyphenoxy)-N-(5-methyl-1,2-oxazol-3-yl)acetamide is not readily soluble in water, which may limit its use in certain experiments. Additionally, the mechanism of action of 2-(4-methoxyphenoxy)-N-(5-methyl-1,2-oxazol-3-yl)acetamide is not fully understood, which may limit its use in certain studies.

Future Directions

There are several future directions for the study of 2-(4-methoxyphenoxy)-N-(5-methyl-1,2-oxazol-3-yl)acetamide. One direction is to further investigate its anti-inflammatory properties and potential use in treating inflammatory diseases. Another direction is to explore its potential use as a herbicide and polymer additive. Additionally, further studies are needed to fully understand the mechanism of action of 2-(4-methoxyphenoxy)-N-(5-methyl-1,2-oxazol-3-yl)acetamide and its potential interactions with other compounds.

Synthesis Methods

The synthesis of 2-(4-methoxyphenoxy)-N-(5-methyl-1,2-oxazol-3-yl)acetamide involves the reaction of 4-methoxyphenol with 5-methyl-3-amino-1,2-oxazole in the presence of acetic anhydride. The resulting product is then treated with hydrochloric acid to yield 2-(4-methoxyphenoxy)-N-(5-methyl-1,2-oxazol-3-yl)acetamide. This synthesis method has been optimized to produce high yields of pure 2-(4-methoxyphenoxy)-N-(5-methyl-1,2-oxazol-3-yl)acetamide.

Scientific Research Applications

2-(4-methoxyphenoxy)-N-(5-methyl-1,2-oxazol-3-yl)acetamide has been studied extensively in scientific research due to its potential applications in various fields. In medicine, 2-(4-methoxyphenoxy)-N-(5-methyl-1,2-oxazol-3-yl)acetamide has been found to have anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases such as arthritis and asthma. In agriculture, 2-(4-methoxyphenoxy)-N-(5-methyl-1,2-oxazol-3-yl)acetamide has been studied for its potential use as a herbicide. In industry, 2-(4-methoxyphenoxy)-N-(5-methyl-1,2-oxazol-3-yl)acetamide has been studied for its potential use as a polymer additive.